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Introduction

Propylene glycol (PG) is a versatile and widely utilized excipient in the pharmaceutical industry,
serving as a solvent, co-solvent, humectant, and preservative in a variety of dosage forms.[1]
[2][3][4][5] Its favorable safety profile, as recognized by regulatory bodies like the U.S. Food
and Drug Administration (FDA) which classifies it as "Generally Recognized As Safe" (GRAS),
further solidifies its importance in drug formulation.[6][7][8][2] While "propylene glycol
phosphate" as a distinct solvent is not a standard entity in pharmaceutical literature,
formulations often involve propylene glycol in conjunction with phosphate buffer systems to
maintain pH and stability.[10] This document provides detailed application notes and protocols
for the use of propylene glycol in pharmaceutical formulations, with a focus on its role as a
solvent and its interaction with phosphate-buffered systems.

Physicochemical Properties of Propylene Glycol

Propylene glycol (1,2-propanediol) is a colorless, odorless, and slightly viscous liquid that is
miscible with water and a wide range of organic solvents.[1][4] This dual solubility makes it an
excellent solvent for a broad spectrum of active pharmaceutical ingredients (APIs), including
those that are poorly water-soluble.[6][11][12][13][14][15]

Table 1: Key Physicochemical Properties of Propylene Glycol
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Property Value Reference
CAS Number 57-55-6 [11]
Molecular Formula C3HsO2 [16]
Molecular Weight 76.09 g/mol [16]
Appearance Clear, colorless, viscous liquid [4][16]
Odor Practically odorless [1][4][16]
Taste Slightly sweet [5]
Solubility Miscible with water, acetone, (115]
chloroform, and ethanol
Specific Gravity 1.035-1.037 [17]
Boiling Point 188.2 °C
Freezing Point -59 °C

Applications in Pharmaceutical Formulations

Propylene glycol's wide-ranging properties make it a valuable component in various

pharmaceutical dosage forms:

¢ Oral Solutions and Suspensions: It is frequently used as a solvent or co-solvent to dissolve

APIs with poor water solubility, enhancing their bioavailability.[2][6][3][13] In suspensions, its

viscosity helps to prevent the settling of solid particles.[4]

» Parenteral (Injectable) Formulations: For drugs that are not soluble in water, propylene glycol
can serve as a vehicle for injection.[6][4][18] However, high concentrations can cause pain at
the injection site and other adverse effects, so careful formulation is crucial.[18][19]

o Topical Formulations: In creams, ointments, and gels, propylene glycol acts as a solvent,
humectant, and penetration enhancer, facilitating the delivery of the API through the skin.[6]
[4][13][15]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.nbinno.com/article/moisturizers/propylene-glycol-a-key-solvent-in-pharmaceutical-formulations-lg
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-359.pdf
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-359.pdf
https://www.pharmiweb.com/article/exploring-propylene-glycols-role-as-a-reliable-excipient
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-359.pdf
https://www.univarsolutions.com/product-categories/solvents/glycols/propylene-glycol
https://www.pharmiweb.com/article/exploring-propylene-glycols-role-as-a-reliable-excipient
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-359.pdf
https://elchemy.com/blogs/personal-care/propylene-glycol-uses-in-the-chemical-industry-from-personal-care-to-food-additives
https://www.univarsolutions.com/product-categories/solvents/glycols/propylene-glycol
https://elchemy.com/blogs/personal-care/propylene-glycol-uses-in-the-chemical-industry-from-personal-care-to-food-additives
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/propyleneGlycol.pdf
https://www.repsol.com/en/products-and-services/materials/product-range/propylene-glycol-pharmaceutical-grade/index.cshtml
https://www.nbinno.com/article/other-organic-chemicals/propylene-glycol-pharmaceuticals-cosmetics-safety-applications-no
https://www.nbinno.com/article/other-organic-chemicals/propylene-glycol-pharmaceuticals-excipient-drug-delivery-uk
https://allanchem.com/usp-propylene-glycol-solvent-versatility-humectancy-regulatory-status/
https://www.pharmiweb.com/article/exploring-propylene-glycols-role-as-a-reliable-excipient
https://www.nbinno.com/article/other-organic-chemicals/propylene-glycol-pharmaceuticals-cosmetics-safety-applications-no
https://www.pharmiweb.com/article/exploring-propylene-glycols-role-as-a-reliable-excipient
https://pubmed.ncbi.nlm.nih.gov/1510265/
https://pubmed.ncbi.nlm.nih.gov/1510265/
https://pubmed.ncbi.nlm.nih.gov/17555487/
https://www.nbinno.com/article/other-organic-chemicals/propylene-glycol-pharmaceuticals-cosmetics-safety-applications-no
https://www.pharmiweb.com/article/exploring-propylene-glycols-role-as-a-reliable-excipient
https://allanchem.com/usp-propylene-glycol-solvent-versatility-humectancy-regulatory-status/
https://www.nbinno.com/article/surfactants/the-role-of-propylene-glycol-in-pharmaceutical-formulations-purity-solvency-and-delivery-lr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15401530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Ophthalmic and Otic Preparations: It can be found in eye and ear drops as a co-solvent and
to adjust viscosity.

» Drug Delivery Systems: Propylene glycol is a key component in the formation of specialized
drug delivery systems like liposomes, particularly propylene glycol-phospholipid vesicles,
which can enhance drug delivery and stability.[20][21][22]

Experimental Protocols
Protocol 1: Determination of API Solubility in Propylene
Glycol

This protocol outlines a method for determining the saturation solubility of an active
pharmaceutical ingredient (API) in propylene glycol.

Materials:

Active Pharmaceutical Ingredient (API) powder
» Propylene Glycol (USP grade)

» Vials with screw caps

e Shaking incubator or orbital shaker

e Analytical balance

o High-Performance Liquid Chromatography (HPLC) system or a suitable validated analytical
method for the API

o Centrifuge

Syringe filters (0.45 pm)
Procedure:

e Add an excess amount of the API powder to a series of vials.
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e Accurately weigh and add a known volume of propylene glycol to each vial.

o Securely cap the vials and place them in a shaking incubator set at a constant temperature
(e.g., 25 °C or 37 °C).

o Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is
reached.

 After incubation, visually inspect the vials to confirm the presence of undissolved solid API.

o Centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes) to pellet the excess
solid.

o Carefully withdraw a known volume of the supernatant using a syringe and filter it through a
0.45 pm syringe filter into a clean vial.

 Dilute the filtered sample with a suitable solvent to a concentration within the calibration
range of the analytical method.

e Analyze the diluted sample using a validated HPLC method to determine the concentration
of the dissolved API.

o Calculate the solubility of the API in propylene glycol (e.g., in mg/mL).

Table 2: Example Solubility Data of Minoxidil in Various Solvents
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Solvent Solubility (mg/mL)
Propylene Glycol 75
Methanol 44
Ethanol 29
2-Propanol 6.7
Water 2.2
Chloroform 0.5

Data adapted from publicly available

information.[23]

Protocol 2: Preparation of a Propylene Glycol-Based
Oral Solution with Phosphate Buffer

This protocol describes the preparation of a simple oral solution where propylene glycol is used
as a co-solvent and a phosphate buffer is used to maintain the pH.

Materials:

o Active Pharmaceutical Ingredient (API)

e Propylene Glycol (USP grade)

e Monobasic Sodium Phosphate (NaH2POa)
¢ Dibasic Sodium Phosphate (NazHPOa4)

o Purified Water (USP grade)

» Volumetric flasks

e Magnetic stirrer and stir bars

e pH meter
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Procedure:
e Prepare the Phosphate Buffer:

o Calculate the required amounts of monobasic and dibasic sodium phosphate to achieve
the desired pH and buffer strength (e.g., 0.1 M, pH 7.0).

o Dissolve the phosphate salts in purified water in a volumetric flask and adjust the final
volume.

 Dissolve the API:
o In a separate beaker, weigh the required amount of API.

o Add the calculated volume of propylene glycol and stir with a magnetic stirrer until the API
is completely dissolved.

o Combine and Adjust:

o Slowly add the prepared phosphate buffer to the API-propylene glycol solution while
stirring.

o Continue stirring until a homogenous solution is obtained.

o Check the pH of the final solution using a calibrated pH meter and adjust if necessary with
a dilute acid or base.

o Add purified water to reach the final desired volume.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for developing a liquid pharmaceutical
formulation using propylene glycol as a solvent.
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Caption: Workflow for Liquid Formulation Development.

Signaling Pathways and Logical Relationships

The use of propylene glycol as a solvent is primarily a physicochemical consideration to
enhance drug solubility and delivery. It does not typically interact directly with biological
signaling pathways. However, the enhanced delivery of an API can have a profound impact on
its ability to modulate a specific pathway. The diagram below illustrates the logical relationship
between effective drug formulation and therapeutic action.
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Caption: Role of Formulation in Therapeutic Action.

Safety and Regulatory Considerations

Propylene glycol is generally considered safe for use in pharmaceuticals.[7][8][9] HoweVer,
high doses, particularly in parenteral formulations, can lead to adverse effects such as
hyperosmolality, lactic acidosis, and central nervous system depression.[7][19][24] The World
Health Organization (WHO) has established an acceptable daily intake (ADI) for propylene
glycol as a food additive of 25 mg/kg of body weight.[7][8][9] It is crucial for formulators to be
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aware of the concentration limits and potential toxicities associated with propylene glycol,
especially in vulnerable populations such as infants and patients with renal impairment.[19][24]

Table 3: Common Concentration Ranges of Propylene Glycol in Pharmaceutical Formulations

Dosage Form Concentration Range (%) Reference

Oral Solutions 10- 25 [7]

Parenteral Formulations 10 - 60 [7]

Topical Formulations 5-80 [7]

Aerosols 10 - 25 [7]

Preservative 15 - 30 [7]
Conclusion

Propylene glycol is an indispensable solvent and excipient in pharmaceutical formulation,
offering excellent solubilizing properties for a wide array of APIs. Its use in combination with
phosphate buffers allows for the creation of stable, pH-controlled liquid dosage forms. By
understanding its physicochemical properties, adhering to established protocols, and being
mindful of safety considerations, researchers and drug development professionals can
effectively leverage propylene glycol to formulate safe and efficacious medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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